Cas no 1428-89-3 (Acetic acid--cyclododecane-1,2-diol (2/1))
1428-89-3 structure
Product Name:Acetic acid--cyclododecane-1,2-diol (2/1)
CAS No:1428-89-3
MF:C16H32O6
MW:320.421686172485
CID:2775337
PubChem ID:71351442
Update Time:2025-04-21
Acetic acid--cyclododecane-1,2-diol (2/1) Chemical and Physical Properties
Names and Identifiers
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- 1428-89-3
- DTXSID80777026
- Acetic acid--cyclododecane-1,2-diol (2/1)
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- Inchi: 1S/C12H24O2.2C2H4O2/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14;2*1-2(3)4/h11-14H,1-10H2;2*1H3,(H,3,4)
- InChI Key: CHCIPISHSOSZKM-UHFFFAOYSA-N
- SMILES: OC1CCCCCCCCCCC1O.OC(C)=O.OC(C)=O
Computed Properties
- Exact Mass: 320.21988874Da
- Monoisotopic Mass: 320.21988874Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 151
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
Acetic acid--cyclododecane-1,2-diol (2/1) Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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